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Compound of Interest

Compound Name: Chloranil

Cat. No.: B122849 Get Quote

Essential Safety and Handling Guide for Chloranil
This guide provides immediate safety, operational, and disposal protocols for handling

Chloranil (CAS 118-75-2), a versatile oxidizing agent. It is intended for researchers, scientists,

and professionals in drug development. Adherence to these procedures is critical to ensure

personal safety and environmental protection.

Immediate Safety Concerns
Chloranil is a hazardous substance that can cause serious eye and skin irritation.[1][2][3] It is

also very toxic to aquatic life with long-lasting effects.[1][4] The solid material is combustible

and can form explosive dust-air mixtures, particularly if finely ground.[4] Inhalation of dust

should be avoided, as it can irritate the respiratory tract, and high levels of exposure may affect

the central nervous system.[5][6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the final and essential barrier against exposure. The

following equipment must be worn when handling Chloranil.

1. Eye and Face Protection:

Requirement: Wear safety glasses with side shields or chemical goggles.[1][4][5] These must

conform to appropriate government standards such as NIOSH (US) or EN 166 (EU).[1]
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2. Skin Protection:

Gloves: Chemical-resistant gloves (e.g., PVC) are mandatory.[4] Gloves must be inspected

before use and disposed of after contamination in accordance with good laboratory

practices.[1] For prolonged contact, a glove with a protection class of 5 or higher

(breakthrough time >240 minutes) is recommended.[4] For brief contact, a class 3 or higher

(>60 minutes) is suitable.[4]

Protective Clothing: Wear overalls or a lab coat.[4] For tasks with a higher risk of splashes or

spills, a PVC apron should be worn.[4][7]

3. Respiratory Protection:

Engineering Controls: Local exhaust ventilation is required where Chloranil is handled as a

powder to prevent accumulation and recirculation of particulates.[1][4]

Respirator: In cases of inadequate ventilation or potential for dust formation, a particulate

respirator is recommended.[4][8]

Operational Plan: Handling and Storage
Safe Handling Procedures:

Avoid Contact: Avoid all personal contact with the substance, including inhalation of dust.[4]

[9]

Ventilation: Always handle Chloranil in a well-ventilated area or under a chemical fume

hood.[5][9]

Prevent Dust: Take measures to avoid the formation of dust and aerosols.[1][5] If

appropriate, moisten the solid first to prevent dusting during transfer.[5][6]

Hygiene: Wash hands thoroughly with soap and water before breaks and at the end of the

workday.[1][8] Do not eat, drink, or smoke in areas where Chloranil is handled.[6]

Equipment: Use non-sparking tools to prevent ignition sources for potential dust explosions.

[5]
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Storage Requirements:

Store in a cool, dry, and well-ventilated place.[1][8]

Keep the container tightly closed.[1][8]

Store separately from incompatible materials such as strong bases, oxidizing agents, food,

and feedstuffs.[4][6]

Emergency Response: Spill and Exposure Plan
Minor Spill Response:

Containment: Immediately contain the spillage.[4]

Cleanup: Moisten the spilled solid with a solvent like acetone to prevent dust from becoming

airborne.[10] Carefully sweep or transfer the dampened material into a suitable, covered,

and closed container for disposal.[5][6][10]

Decontamination: Use absorbent paper dampened with acetone to pick up any remaining

material.[10] Wash the spill area with a soap and water solution.[10]

Ventilation: Ensure the area is well-ventilated during cleanup.[8]

Major Spill Response:

Evacuate: Evacuate personnel from the immediate area.[1]

Alert: Advise personnel in the area of the hazard and alert emergency responders, informing

them of the location and nature of the hazard.[4]

Personal Protection: Responders must wear appropriate PPE, including respiratory

protection (self-contained breathing apparatus if necessary) and protective gloves.[1][4]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains or the environment.[1][5]

First Aid and Exposure Procedures:
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Skin Contact: Immediately remove all contaminated clothing.[4] Wash the affected skin with

plenty of soap and running water.[1][4] If irritation occurs or persists, seek medical attention.

[4][5]

Eye Contact: Immediately flush the eyes with fresh, running water for at least 15 minutes,

holding the eyelids open.[1][4] Remove contact lenses if present and easy to do.[1] Seek

medical attention.[1][4]

Inhalation: Move the person to fresh air and have them rest.[1][6] Encourage the patient to

blow their nose to clear breathing passages.[4] If irritation or discomfort persists, seek

medical attention.[4]

Ingestion: Rinse the mouth with water.[1] Never give anything by mouth to an unconscious

person.[1] Contact a Poisons Information Center or a doctor for advice.[4]

Disposal Plan
Chloranil and its container must be disposed of as hazardous waste.[4]

Regulations: All waste must be handled in accordance with local, state, and federal

regulations.[4]

Containment: Collect waste in suitable, closed containers labeled for hazardous waste.[1][5]

Disposal Method: Do not allow waste to enter sewer systems or the environment.[5][6] One

approved method involves dissolving the material in a combustible solvent and burning it in a

chemical incinerator equipped with a scrubber.[1] Alternatively, consult with a licensed

professional waste disposal service.[1]

Recycling: Unused, uncontaminated material may be recyclable. Consult the manufacturer

or local waste management authority for options.[4]

Quantitative Data Summary
The following table summarizes key quantitative safety and physical data for Chloranil.
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Property Value Reference

Toxicity Data

Oral LD50 (rat) 4000 mg/kg [4]

Intraperitoneal LD50 (rat) 500 mg/kg [4]

Dermal LD50 (rat) > 2000 mg/kg [5]

Exposure Limits

Oregon PEL (PNOR,

Respirable)
5 mg/m³ [4]

Physical Properties

Specific Gravity 1.97 g/cm³ [3][4][10]

Melting Point 290 °C (decomposes) [3][6][10]

Vapor Pressure 1 hPa @ 71 °C [3]

Appearance Yellow crystalline solid [4][5]

Water Solubility Insoluble [6][10]

Experimental Workflow Visualization
The following diagram outlines the procedural workflow for managing a minor spill of Chloranil.
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Immediate Action

Containment & Cleanup

Final Disposal

Minor Chloranil Spill Occurs

Ensure Full PPE is Worn
(Goggles, Gloves, Lab Coat)

Moisten Spill with Acetone
to Prevent Dusting

Sweep Dampened Material into
a Labeled Hazardous Waste Container

Wipe Area with Acetone-Dampened
Absorbent Paper

Wash Area with Soap
and Water

Place All Contaminated Items
(Gloves, Paper) into Waste Container

Seal Container and Arrange
for Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Procedural workflow for handling a minor Chloranil spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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